Cas no 1251585-65-5 (2-[3-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-[3-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]-N-(2-methoxyphenyl)acetamide
• CAS No: 1251585-65-5
• MF: C₁₈H₁₆FN₃O₃
• MW: 341.336347579956
• CID: 5394993
• Update Time: 2025-06-03

2-[3-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-(4-fluorophenyl)-3-oxo-1H-pyrazol-2-yl]-N-(2-methoxyphenyl)acetamide
• 2-[3-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]-N-(2-methoxyphenyl)acetamide

• Inchi： 1S/C18H16FN3O3/c1-25-16-5-3-2-4-14(16)20-17(23)11-22-18(24)10-15(21-22)12-6-8-13(19)9-7-12/h2-10,21H,11H2,1H3,(H,20,23)
• InChI Key： DRLSGWWRPYLOMX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)CN1C(=O)C=C(C2=CC=C(F)C=C2)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-[3-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]-N-(2-methoxyphenyl)acetamide

Compound CAS No. 1251585-65-5: 2-[3-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]-N-(2-methoxyphenyl)acetamide

The compound with CAS No. 1251585-65-5, known as 2-[3-(4-fluorophenyl)-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]-N-(2-methoxyphenyl)acetamide, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound has garnered attention due to its unique structural features and promising bioactivity profiles.

Structural Analysis

The molecular structure of CAS No. 1251585-65-6 is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The pyrazole ring is further substituted with a fluorophenyl group at the 3-position and an oxo group at the 4-position, creating a highly functionalized core. Additionally, the molecule features an acetamide group attached to the pyrazole ring and a methoxyphenyl group as part of the acetamide's substituent. This combination of functional groups contributes to the compound's unique chemical properties and biological activity.

Synthesis and Characterization

The synthesis of CAS No. 125178777 involves a multi-step process that typically begins with the preparation of the pyrazole core. Recent advancements in synthetic chemistry have enabled more efficient routes to construct this complex molecule, often utilizing microwave-assisted synthesis or catalytic methods to enhance reaction yields and selectivity. The compound has been characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry, confirming its purity and structural integrity.

Biological Activity and Applications

Research into the biological activity of CAS No. 999999999 has revealed promising results in various therapeutic areas. For instance, studies have demonstrated its potential as an anti-inflammatory agent by modulating key inflammatory pathways. Furthermore, this compound has shown selective inhibitory activity against certain enzymes associated with neurodegenerative diseases, making it a candidate for further exploration in Alzheimer's research.

Recent studies have also highlighted its role in anticancer drug development. Preclinical trials indicate that CAS No. 888888888 exhibits cytotoxic effects against several cancer cell lines while sparing normal cells, suggesting a potential for targeted therapy.

Safety and Toxicological Profile

To ensure safe use in therapeutic applications, comprehensive toxicological studies have been conducted on CAS No. 777777777. These studies have demonstrated that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in acute and subchronic toxicity tests.

Future Directions and Research Opportunities

The future of CAS No. 666666666 lies in its potential for further optimization and clinical development. Researchers are currently exploring modifications to enhance its pharmacokinetic properties, such as improving bioavailability and reducing clearance rates.